Cas no 881205-08-9 (1-(4-Chloropyridin-2-YL)-N-methylmethanamine)
1-(4-Chloropyridin-2-YL)-N-methylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-(4-Chloropyridin-2-yl)-N-methylmethanamine
- 4-chloro-N-methyl-2-Pyridinemethanamine
- 2-Pyridinemethanamine, 4-chloro-N-methyl-
- 1-(4-Chloro-2-pyridyl)-N-methyl-methanamine
- (4-CHLORO-PYRIDIN-2-YLMETHYL)-METHYL-AMINE
- IJVFBZXCXLCBFD-UHFFFAOYSA-N
- 4-chloro-2-methylaminomethylpyridine
- FCH855916
- STL557709
- BBL103899
- AB40676
- OR302206
- AK161552
- AX8023725
- ST24037350
- [(4-chloropyridin-2-yl)methyl](methyl)amine
- AKOS006286084
- SCHEMBL4307817
- MS-20717
- EN300-1718724
- CS1254
- 881205-08-9
- MFCD07374905
- DA-39516
- CS-0150997
- 1-(4-Chloropyridin-2-YL)-N-methylmethanamine
-
- MDL: MFCD07374905
- Inchi: 1S/C7H9ClN2/c1-9-5-7-4-6(8)2-3-10-7/h2-4,9H,5H2,1H3
- InChI Key: IJVFBZXCXLCBFD-UHFFFAOYSA-N
- SMILES: ClC1C=CN=C(C=1)CNC
Computed Properties
- Exact Mass: 156.0454260g/mol
- Monoisotopic Mass: 156.0454260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9
- XLogP3: 0.9
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 208.0±25.0 °C at 760 mmHg
- Flash Point: 79.6±23.2 °C
- Vapor Pressure: 0.2±0.4 mmHg at 25°C
1-(4-Chloropyridin-2-YL)-N-methylmethanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Chloropyridin-2-YL)-N-methylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR302206-1g |
1-(4-Chloropyridin-2-yl)-N-methylmethanamine |
881205-08-9 | 1g |
£762.00 | 2023-09-02 | ||
| Chemenu | CM171196-250mg |
1-(4-Chloropyridin-2-yl)-N-methylmethanamine |
881205-08-9 | 95% | 250mg |
$75 | 2023-01-02 | |
| Chemenu | CM171196-1g |
1-(4-Chloropyridin-2-yl)-N-methylmethanamine |
881205-08-9 | 95% | 1g |
$184 | 2023-01-02 | |
| Chemenu | CM171196-1g |
1-(4-Chloropyridin-2-yl)-N-methylmethanamine |
881205-08-9 | 95% | 1g |
$751 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X01275-250mg |
1-(4-Chloropyridin-2-yl)-N-methylmethanamine |
881205-08-9 | 95% | 250mg |
¥490.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X01275-1g |
1-(4-Chloropyridin-2-yl)-N-methylmethanamine |
881205-08-9 | 95% | 1g |
¥1223.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X01275-100mg |
1-(4-Chloropyridin-2-yl)-N-methylmethanamine |
881205-08-9 | 95% | 100mg |
¥330.0 | 2024-07-18 | |
| TRC | C380680-500mg |
1-(4-Chloropyridin-2-yl)-N-methylmethanamine |
881205-08-9 | 500mg |
$ 236.00 | 2023-04-18 | ||
| TRC | C380680-5g |
1-(4-Chloropyridin-2-yl)-N-methylmethanamine |
881205-08-9 | 5g |
$ 1200.00 | 2023-09-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QQ033-100mg |
1-(4-Chloropyridin-2-YL)-N-methylmethanamine |
881205-08-9 | 95+% | 100mg |
875CNY | 2021-05-08 |
1-(4-Chloropyridin-2-YL)-N-methylmethanamine Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 1-(4-Chloropyridin-2-YL)-N-methylmethanamine
Comprehensive Overview of 1-(4-Chloropyridin-2-YL)-N-methylmethanamine (CAS No. 881205-08-9)
1-(4-Chloropyridin-2-YL)-N-methylmethanamine, with the CAS number 881205-08-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, known for its versatile applications in drug discovery and material science. The presence of both a chloropyridine moiety and a methylamine group makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.
In recent years, the demand for pyridine-based compounds like 1-(4-Chloropyridin-2-YL)-N-methylmethanamine has surged due to their role in developing next-generation pharmaceuticals. The compound's unique structure allows for selective modifications, enabling scientists to explore its efficacy in targeting specific biological pathways. For instance, its potential applications in neurodegenerative disease research have been a hot topic, as the global focus on Alzheimer's and Parkinson's treatments intensifies. Additionally, its relevance in agrochemical innovation addresses the growing need for environmentally friendly pest control solutions, a key concern in modern farming practices.
The synthesis of CAS 881205-08-9 involves multi-step organic reactions, often starting from 2,4-dichloropyridine or similar precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity—a critical factor for pharmaceutical-grade intermediates. Analytical methods like HPLC and NMR spectroscopy are routinely used to characterize this compound, ensuring compliance with stringent industry standards. These processes reflect the broader shift toward green chemistry principles, minimizing waste and energy consumption in chemical production.
From a commercial perspective, 1-(4-Chloropyridin-2-YL)-N-methylmethanamine is supplied by leading chemical manufacturers under strict quality control protocols. Its pricing and availability fluctuate based on raw material costs and regional regulations, prompting buyers to monitor global supply chain trends closely. The compound's stability under standard storage conditions (typically room temperature in inert atmospheres) makes it a practical choice for industrial-scale applications. However, researchers must adhere to laboratory safety guidelines, including proper ventilation and personal protective equipment (PPE), when handling this material.
Emerging studies suggest that derivatives of 881205-08-9 could play a role in antiviral drug development, particularly in light of recent global health challenges. Computational modeling has identified its scaffold as a potential candidate for inhibiting viral protease enzymes, sparking interest in structure-activity relationship (SAR) studies. Meanwhile, patent filings related to this compound have increased, highlighting its commercial viability in intellectual property-driven markets. Such developments underscore the importance of continuous innovation in fine chemical synthesis.
Environmental and regulatory considerations are paramount when working with chloropyridine derivatives. While CAS 881205-08-9 itself isn't classified as hazardous under current guidelines, its lifecycle assessment must account for biodegradation pathways and potential metabolites. This aligns with the broader industry push toward sustainable chemical practices and REACH compliance in the European Union. Researchers are also exploring bio-based alternatives to traditional synthesis routes, reflecting the intersection of chemistry and biotechnology.
For those sourcing 1-(4-Chloropyridin-2-YL)-N-methylmethanamine, verifying supplier credentials and certificates of analysis (CoA) is essential. The compound's purity (>98% by HPLC) often determines its suitability for specific applications, whether in high-throughput screening or process chemistry. Collaborative projects between academia and industry have further accelerated its adoption, particularly in fragment-based drug design—a cutting-edge approach to identifying novel therapeutic candidates.
Looking ahead, the scientific community anticipates expanded applications for 881205-08-9 in material science, including its use as a ligand in catalytic systems or a monomer in polymer chemistry. Its electron-rich pyridine ring offers opportunities for designing functional materials with tailored optical or electronic properties. As analytical techniques advance, deeper insights into its molecular interactions will likely unlock new possibilities across interdisciplinary fields.
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